Cas no 154203-99-3 (2-Thiopheneacetic acid,3-methyl-, ethyl ester)

• Product Name: 2-Thiopheneacetic acid,3-methyl-, ethyl ester
• CAS No: 154203-99-3
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 98093
• PubChem ID: 298610
• Update Time: 2025-04-18

2-Thiopheneacetic acid,3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid,3-methyl-, ethyl ester
• 3-methyl-2-Thiopheneacetic acid ethyl ester
• Ethyl (3-methyl-2-thienyl)acetate
• ethyl (3-methylthiophen-2-yl)acetate
• Ethyl-4-methyl-5-thiazoleactate
• LogP
• ETHYL 4-METHYL-5-THIAZOLYL FORMATE
• ETHYL 4-METHYLTHIAZOLE-5-CARBOXYLATE
• 5-THIAZOLECARBOXYLIC ACID, 4-METHYL-, ETHYL ESTER
• 4-Methyl-5-thiazolecarboxylic acid ethyl ester
• 4-Methylthiazole-5-carboxylic acid ethyl ester
• A847130
• BB 0263177
• DTXSID00942774
• EN300-64741
• SY032681
• Z425641066
• Ethyl 4-methyl-1,3-thiazole-5-carboxylate #
• FT-0647810
• 154203-99-3
• AKOS000672824
• CS-W016028
• 4-methyl-5-thiazolecarboxylic acid ethylester
• AC-2611
• SCHEMBL31575
• J-521052
• E1182
• Ethyl 4-methyl-1,3-thiazole-5-carboxylate
• NSC170824
• FT-0654711
• NSC-170824
• 4-Methylthiazol-5-carbonsaureathylester
• GC-0751
• A4474
• 4-methyl-5-(ethoxycarbonyl)thiazole
• Thiazole-5-carboxylic acid, 4-methyl-, ethyl ester
• MFCD00626873
• HMS1703D02
• 20582-55-2
• Ethyl 4-Methylthiazol-5-Carboxylate
• 2-Thiopheneacetic acid, 3-methyl-, ethyl ester

• Inchi： 1S/C7H9NO2S/c1-3-10-7(9)6-5(2)8-4-11-6/h4H,3H2,1-2H3
• InChI Key： WISQBJLUORKXNY-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(=O)OCC

Computed Properties

• Exact Mass: 184.05586
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 247.5°C at 760 mmHg
• Flash Point: 103.5°C
• Refractive Index: 1.52
• PSA: 26.3